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(thiazol-4-yl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-3-(thiazol-4-yl)propanoic acid, particularly its L-enantiomer known as L-4-
Thiazolylalanine, is a non-proteinogenic, sulfur-containing amino acid derivative. It features a
thiazole ring attached to an alanine backbone, a structural motif that imparts unique chemical
properties and significant biological activity.[1] This compound serves as a crucial building
block in medicinal chemistry for the synthesis of bioactive peptides, enzyme inhibitors, and
other pharmaceutical compounds.[1][2] Notably, it has gained prominence in the cosmetic and
dermatological fields, under the trade name Protinol™, for its efficacy in improving skin health.
[3][4][5] Its applications are being explored in the development of drugs for neurological
disorders, as well as for its potential antifungal and antibacterial properties.[1][2]

Chemical Structure and Properties

The molecular structure consists of a central alpha-carbon bonded to an amino group, a
carboxylic acid group, a hydrogen atom, and a methylene group linked to the 4-position of a
thiazole ring. The presence of the thiazole heterocycle is key to its function and reactivity.
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Visualizing the Structure

Caption: 2D structure of 2-Amino-3-(thiazol-4-yl)propanoic acid.

Physicochemical Properties

The key chemical and physical properties of (S)-2-Amino-3-(thiazol-4-yl)propanoic acid are
summarized below.

Property Value Reference

(2S)-2-amino-3-(1,3-thiazol-4-
IUPAC Name ) ) PubChem CID: 2761495
yl)propanoic acid

L-4-Thiazolylalanine, (S)-3-(4-
Synonyms : . . [31141[5]
Thiazolyl)alanine, Protinol™

CAS Number 119433-80-6 PubChem CID: 2761495
Molecular Formula CeHsN202S PubChem CID: 2761495
Molecular Weight 172.21 g/mol PubChem CID: 2761495
White to off-white crystalline
Appearance ] [1]
solid
Solubility Slightly soluble in water [1]
Hydrogen Bond Donor Count 2 PubChem CID: 2761495
Hydrogen Bond Acceptor
4 PubChem CID: 2761495
Count
XLogP3-AA -2.3 PubChem CID: 2761495

Experimental Protocols
Synthesis via Asymmetric Strecker Reaction

A common method for producing chiral a-amino acids like L-4-Thiazolylalanine is through
asymmetric synthesis. While specific industrial protocols are proprietary, a representative
laboratory-scale synthesis can be adapted from established methodologies for similar non-
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natural amino acids. One such approach is the Strecker synthesis, which involves the reaction
of an aldehyde, ammonia, and cyanide, followed by hydrolysis. The chirality is introduced using

a chiral auxiliary or catalyst.

Workflow for Asymmetric Synthesis
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Caption: General workflow for asymmetric synthesis.

Detailed Methodology:
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e Imine Formation: Thiazole-4-carbaldehyde is reacted with a chiral amine (e.g., (R)-
phenylglycinol) in a suitable solvent like methanol at room temperature to form a chiral imine
intermediate. The reaction is typically monitored by TLC until completion.

o Cyanation (Strecker Reaction): A cyanide source, such as trimethylsilyl cyanide (TMSCN), is
added to the solution containing the chiral imine at a reduced temperature (e.g., 0°C to
-20°C). This addition across the C=N double bond forms the corresponding a-aminonitrile.
The diastereoselectivity of this step is directed by the chiral auxiliary.

o Hydrolysis and Auxiliary Removal: The resulting a-aminonitrile is subjected to harsh acidic
hydrolysis (e.g., refluxing in 6M HCI). This process converts the nitrile group to a carboxylic
acid and cleaves the chiral auxiliary, which can often be recovered.

« Purification: The final product, the racemic or enantiomerically enriched amino acid, is
isolated from the reaction mixture. Purification is typically achieved using ion-exchange
chromatography, exploiting the amphoteric nature of the amino acid. The enantiomeric
excess can be determined by chiral HPLC.

Note: Alternative methods include enzymatic resolution of a racemic mixture, where an enzyme
selectively acylates or hydrolyzes one enantiomer, allowing for the separation of the two.[1]

Biological Activity and Signaling Pathways

L-4-Thiazolylalanine (Protinol™) has demonstrated significant efficacy in dermatology by
modulating key structural and inflammatory pathways in the skin.[5][6] In vitro studies on 3D
human skin models have shown that it enhances the structural integrity of the dermis and
epidermis.[5]

Mechanism of Action in Skin Aging

The compound has a dual-action mechanism that addresses both structural degradation and
inflammation associated with skin aging. It stimulates fibroblasts to increase the production of
essential extracellular matrix (ECM) components while simultaneously downregulating
inflammatory responses.

Key observed effects include:
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» Increased Dermal Protein Production: Significantly boosts the synthesis of Hyaluronic Acid
(HA) and Pro-collagen I, which are crucial for skin hydration, firmness, and elasticity.[5]

» Anti-inflammatory Effects: Decreases the expression of inflammatory genes, which helps to
mitigate chronic low-grade inflammation ("inflammaging") that accelerates the aging process.

[5]

o Enhanced Skin Barrier: Improves the strength and integrity of the skin barrier, which is vital
for protection against environmental stressors and preventing water 10ss.[3][4]

o Accelerated Repair: Shows beneficial effects in wound closure and skin repair mechanisms.
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Caption: Signaling effects of L-4-Thiazolylalanine in skin cells.

This multifaceted activity makes 2-Amino-3-(thiazol-4-yl)propanoic acid a compelling
ingredient for advanced skincare formulations aimed at counteracting the visible signs of aging.
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[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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